Cas no 2229693-99-4 (3,3-difluoro-5-(furan-2-yl)-4-methylpent-4-en-1-ol)

• Product Name: 3,3-difluoro-5-(furan-2-yl)-4-methylpent-4-en-1-ol
• CAS No: 2229693-99-4
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 6386401
• PubChem ID: 165659002
• Update Time: 2025-06-08

3,3-difluoro-5-(furan-2-yl)-4-methylpent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-5-(furan-2-yl)-4-methylpent-4-en-1-ol
• EN300-1943656
• 2229693-99-4

• Inchi： 1S/C10H12F2O2/c1-8(10(11,12)4-5-13)7-9-3-2-6-14-9/h2-3,6-7,13H,4-5H2,1H3/b8-7+
• InChI Key： HAICWAZSAQQIRP-BQYQJAHWSA-N
• SMILES： FC(/C(/C)=C/C1=CC=CO1)(CCO)F

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.4Ų

Additional information on 3,3-difluoro-5-(furan-2-yl)-4-methylpent-4-en-1-ol

Exploring the Unique Properties and Applications of 3,3-Difluoro-5-(furan-2-yl)-4-methylpent-4-en-1-ol (CAS No. 2229693-99-4)

The compound 3,3-difluoro-5-(furan-2-yl)-4-methylpent-4-en-1-ol (CAS No. 2229693-99-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This fluorinated furan derivative combines a difluoro moiety with a furan ring, offering a versatile scaffold for synthetic modifications. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing demand for fluorinated compounds in drug discovery.

One of the key reasons behind the growing interest in CAS No. 2229693-99-4 is its relevance to green chemistry and sustainable synthesis. With the global shift toward eco-friendly processes, this compound’s potential as an intermediate in catalysis and biodegradable materials aligns with current industry trends. Its furan-2-yl group, a common motif in renewable feedstocks, further enhances its appeal for researchers exploring alternatives to petroleum-based chemicals.

In the context of medicinal chemistry, 3,3-difluoro-5-(furan-2-yl)-4-methylpent-4-en-1-ol has shown promise in early-stage studies for its ability to modulate biological targets. The presence of fluorine atoms often improves metabolic stability and bioavailability, making it a candidate for further investigation in drug design. Additionally, the olefinic and hydroxyl functionalities provide handles for further derivatization, enabling the creation of libraries for high-throughput screening.

From a material science perspective, this compound’s hybrid structure—featuring both aliphatic and heterocyclic components—makes it suitable for developing advanced polymers and coatings. Its potential applications in OLEDs (organic light-emitting diodes) and conductive materials are also under exploration, as the furan ring can contribute to π-conjugation systems essential for electronic properties.

The synthesis of 3,3-difluoro-5-(furan-2-yl)-4-methylpent-4-en-1-ol typically involves multi-step routes, including cross-coupling reactions and fluorination strategies. Recent advancements in flow chemistry have streamlined its production, addressing scalability challenges. This aligns with the broader industry focus on process optimization and cost-effective manufacturing.

As the scientific community continues to explore CAS No. 2229693-99-4, its interdisciplinary applications highlight its value beyond traditional organic synthesis. Whether in agrochemicals, flavors and fragrances, or functional materials, this compound exemplifies the convergence of innovation and practicality. Future research may uncover even more groundbreaking uses, solidifying its place in modern chemistry.